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Compound of Interest

Compound Name: Ethoduomeen

Cat. No.: B14640829

An In-depth Technical Guide on the Core Physicochemical Properties of Ethoduomeen T/25, a
Tertiary Amine Ethoxylate, for Application in Scientific Research and Drug Development.

Ethoduomeen T/25, chemically identified as Tris(15-hydroxyethyl)-N-tallowalkyl-1,3-
diaminopropane, is a non-ionic surfactant with a range of applications stemming from its
emulsifying and dispersing properties. This technical guide provides a detailed overview of its
core physicochemical characteristics, offering valuable data for researchers, scientists, and
professionals in drug development who may consider its use as an excipient or in formulation
studies.

Core Physicochemical Properties

The fundamental physicochemical properties of Ethoduomeen T/25 are summarized in the
following tables for clear reference and comparison. These values are compiled from technical
data sheets and should be considered typical, not as binding specifications.

General and Physical Properties
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Property Value Temperature (°C)
Appearance Liquid 25
Color Amber Ambient
Odor Amine-like Ambient
Density 1.03 g/cm3 or 1030 kg/m 3 20
Specific Gravity 1.022 25
Specific Gravity 1.013 50
Boiling Point > 300 °C (> 572 °F)

Melting Point -3°C

Pour Point -1°Cto5°C

Flash Point =100 °C to > 200 °C

Auto Ignition Temperature > 150 °C (> 302 °F)

Vapor Pressure < 0.1 mm Hg 20
Vapor Pressure <1 mm Hg 200

Performance and Specification Data
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Property Value Method/Condition

pH 9-11 1% in water

Dynamic Viscosity 300-360 mPa-s 20 °C

Kinematic Viscosity 252.427 mma/s 20 °C

Surface Tension 39 mN/m 0-1% solution, 25 °C, DIN
53914

:;chHz)drophiIic—LipophiIic 24.5 Davies Scale (0-40)

Equivalent Mass 485-515 g/eq

Amine Number 109-115 mg KOH/g

Moisture <1%

Primary + Secondary Amine <2%

Cloud Point 82°C 1% in 10% NacCl

Solubility Profile

The solubility of 5% Ethoduomeen T/25 at 20°C is as follows:

Solvent Solubility
Water Soluble
Ethanol Soluble
2-propanol Soluble
Propylene glycol Soluble
Xylene Soluble
Low aromatic solvent Insoluble
White spirit Insoluble
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Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. The
following sections outline the standard experimental protocols for determining key
physicochemical properties of surfactants like Ethoduomeen T/25.

Surface Tension Determination (Du Noiiy Ring Method -
DIN 53914)

The surface tension of a 0.1% aqueous solution of Ethoduomeen T/25 is determined using the
Du Nouy ring method, a common technique for measuring the interfacial tension of liquids.

Principle: This method measures the force required to detach a platinum-iridium ring from the
surface of a liquid. This force is directly proportional to the surface tension of the liquid.

Apparatus:

o Tensiometer (e.g., Kriiss K6)

e Platinum-iridium ring with a precisely known geometry
e Sample vessel

o Temperature control unit

Procedure:

A 0.1% solution of Ethoduomeen T/25 in deionized water is prepared.

e The platinum-iridium ring is meticulously cleaned, typically by flaming, to remove any
contaminants.

o The sample solution is placed in the vessel, and its temperature is stabilized at 25°C.
e The ring is immersed in the solution.

e The tensiometer is used to slowly raise the ring towards the surface.
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e As the ring is pulled through the surface, it brings a lamella of the liquid with it.

e The force required to detach the ring from the surface is measured just at the point of rupture
of the liquid film.

e This force is then used to calculate the surface tension, taking into account the geometry of
the ring.

Foam Height and Stability (Ross-Miles Method - ASTM
D1173)

The foaming properties of Ethoduomeen T/25 are evaluated using the Ross-Miles method,
which assesses both the initial foam height and its stability over time.[1]

Principle: A standardized volume of a surfactant solution is allowed to fall from a specified
height onto a larger volume of the same solution in a cylindrical vessel, generating foam. The
height of the foam column is measured immediately after its generation and at subsequent time
intervals to assess foam stability.[1]

Apparatus:

o A water-jacketed glass tube (foam receiver) with specific dimensions.[1]
o A pipette (foam generator) with a specified orifice size and delivery time.
e A constant temperature bath.

Procedure:

A 0.05% solution of Ethoduomeen T/25 is prepared in deionized water.

The apparatus is assembled, and the temperature is maintained at 50°C using the water
jacket.

A specific volume of the surfactant solution is placed in the foam receiver.

A defined volume of the same solution is drawn into the pipette.
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¢ The solution from the pipette is released into the foam receiver from a standardized height.

¢ The height of the foam generated is measured immediately after all the solution has been
released from the pipette.

« The foam height is then measured again after a 5-minute interval to determine foam stability.

Visualizations: Logical Relationships and
Experimental Workflows

To further elucidate the functional and experimental aspects of Ethoduomeen T/25, the
following diagrams are provided.
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Caption: Surfactant Mechanism of Ethoduomeen T/25 at an Oil-Water Interface.
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Caption: Experimental Workflow for Physicochemical Characterization of Ethoduomeen T/25.

Concluding Remarks for the Scientific Audience

Ethoduomeen T/25 presents a profile of a potent non-ionic surfactant with high water solubility
and a high HLB value, indicating its suitability for creating oil-in-water emulsions. Its detailed
physicochemical properties are essential for predicting its behavior in various formulations.
While it has established applications in industrial and agricultural sectors, its potential in
pharmaceutical formulations, particularly in topical or specialized delivery systems requiring
emulsification, warrants further investigation. Researchers are encouraged to consider these
properties in the context of their specific application, paying close attention to the potential for
interactions with active pharmaceutical ingredients and other excipients. The provided
experimental protocols serve as a foundation for in-house verification and further
characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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